Cas no 1026687-75-1 (6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one)

6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one structure
1026687-75-1 structure
Product Name:6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
CAS No:1026687-75-1
MF:C6H5ClN4O
MW:184.583099126816
CID:6802359
PubChem ID:10081100
Update Time:2024-11-08

6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-CHLORO-7-METHYL-2H,3H-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-ONE
    • SCHEMBL16428738
    • 6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
    • G79651
    • 1026687-75-1
    • Inchi: 1S/C6H5ClN4O/c1-3-2-4-8-9-6(12)11(4)10-5(3)7/h2H,1H3,(H,9,12)
    • InChI Key: OSULKFZLJFDLOE-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC2=NNC(N2N=1)=O

Computed Properties

  • Exact Mass: 184.0151885g/mol
  • Monoisotopic Mass: 184.0151885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.1Ų
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